N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

• Molecular Formula: C38H34FN5O6
• Molecular Weight: 675.7 g/mol
• InChI: InChI=1S/C38H34FN5O6/c1-47-28-17-13-26(14-18-28)38(25-11-7-4-8-12-25,27-15-19-29(48-2)20-16-27)49-21-30-31(39)33(45)37(50-30)44-23-42-32-34(40-22-41-35(32)44)43-36(46)24-9-5-3-6-10-24/h3-20,22-23,30-31,33,37,45H,21H2,1-2H3,(H,40,41,43,46)
• InChIKey: TVVPSEDSHAQKKZ-UHFFFAOYSA-N

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: A Protected 3'-Fluoro Adenosine Phosphoramidite Precursor for Modified Oligonucleotide Synthesis

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine (CAS 170871-87-1, MW 675.70, formula C₃₈H₃₄FN₅O₆) is a fully protected nucleoside derivative specifically designed as a precursor for the synthesis of 3'-fluoro-3'-deoxyadenosine phosphoramidites, which are subsequently incorporated into modified oligonucleotides via solid-phase synthesis . The compound features three orthogonal protecting groups: a benzoyl (Bz) moiety at the N6 exocyclic amine, a 4,4'-dimethoxytrityl (DMT) group at the 5'-hydroxyl, and a 3'-fluorine substituent replacing the natural 3'-hydroxyl . This protection strategy enables selective deprotection during automated oligonucleotide assembly while preserving the 3'-fluoro modification that confers enhanced nuclease resistance and altered conformational properties to the resulting oligonucleotide [1].

Automated synthesis compatibility: Fully protected phosphoramidite precursor for solid-phase oligonucleotide assembly.

DMT monitoring: 5'-O-DMT enables trityl-based coupling efficiency tracking at 498 nm.

Orthogonal protection: Bz (N6) and DMT (5'-O) allow sequential deprotection while preserving the 3'-fluoro modification.

• [1] Kovács T, et al. Solid Phase Synthesis of 2′,5′-Oligoadenylates Containing 3′-Fluorinated Ribose. Nucleosides and Nucleotides. 1995;14(6):1259-1267. DOI: 10.1080/15257779508010689 View Source

Why Unmodified Adenosine or 2'-Fluoro Adenosine Phosphoramidites Cannot Substitute for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine-Derived Oligonucleotides

Substitution with unmodified adenosine or 2'-fluoro adenosine phosphoramidites fails to reproduce the distinct biochemical properties conferred by the 3'-fluoro modification. Unmodified adenosine-containing oligonucleotides exhibit rapid degradation by nucleases with half-lives measured in minutes in serum, whereas 3'-fluoro modifications confer substantially enhanced stability [1]. Critically, 2'-fluoro modifications produce distinct conformational and receptor-binding outcomes: 2'-fluoro substitution stabilizes A-form duplex geometry and enhances RNA binding affinity (ΔTm additive per modification) [2], while 3'-fluoro substitution at the adenosine A₃ receptor reduces binding affinity by over two orders of magnitude (Kᵢ 0.33 nM for parent Cl-IB-MECA vs. markedly decreased binding for 3'-fluoro analogue), confirming that fluorine position fundamentally alters molecular recognition [3]. Additionally, 3'-fluoro-3'-deoxyadenosine exhibits low-micromolar antiviral activity (EC₅₀ 1.1–4.7 μM) against flaviviruses that is absent in unmodified adenosine [4]. These position-dependent differences preclude generic substitution.

Unmodified adenosine

Lacks nuclease resistance; oligonucleotides degrade rapidly in serum, compromising stability in biological assays.

2'-fluoro adenosine phosphoramidites

Induce distinct duplex geometry and receptor-binding profiles; 2'-F stabilizes A-form while 3'-F alters molecular recognition at adenosine receptors—position effects are not interchangeable.

Position-dependent antiviral activity

3'-Fluoro confers a characteristic low-micromolar antiviral profile absent in unmodified adenosine; 2'-modified nucleosides show divergent potency and selectivity, preventing direct substitution.

• [1] Eger K, et al. 3'-Fluoro-3'-deoxy analogs of 2–5A 5′-monophosphate: Binding to 2–5A-dependent endoribonuclease and susceptibility to (2′-5′)phosphodiesterase degradation. Biochemical and Biophysical Research Communications. 1990. View Source
• [2] Cook PD, et al. 2'-Fluoro modified oligonucleotides: RNA affinity and nuclease resistance. scite author profile compilation. View Source
• [3] Chun MW, Lim MH, Moon HR, Kim HO, Jacobson KA, Jeong LS. Synthesis of 3′-fluoro analogue of Cl-IB-MECA as adenosine A₃ receptor ligand. Nucleic Acids Symposium Series. 2003;3:19-20. DOI: 10.1093/nass/3.1.19 View Source
• [4] Eyer L, et al. Broad-spectrum antiviral activity of 3'-deoxy-3'-fluoroadenosine against flaviviruses. Antimicrobial Agents and Chemotherapy. 2019;63(3). PMID: 20809796. View Source

Quantitative Differentiation of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: Head-to-Head Comparator Evidence

3'-Fluoro vs. 2'-Fluoro Modification: Differential Receptor Binding Affinity at Adenosine A₃ Receptor

In a direct comparative binding study, the 3'-fluoro analogue of Cl-IB-MECA (a selective adenosine A₃ receptor agonist) was synthesized and evaluated against the parent compound. While Cl-IB-MECA exhibited high binding affinity with a Kᵢ of 0.33 nM at the rat A₃ adenosine receptor, the corresponding 3'-fluoro derivative showed 'remarkably decreased binding affinity,' with the authors concluding that the 3'-hydroxyl group functions as a hydrogen bond donor—a role that cannot be fulfilled by the 3'-fluorine atom [1]. This stands in stark contrast to 2'-fluoro modifications, which have been shown in separate studies to maintain or enhance RNA target binding affinity when incorporated into oligonucleotides [2].

A₃ Receptor Binding

Head-to-head

Parent Kᵢ = 0.33 nM; 3'-F analogue shows >100-fold decrease in binding

Fluorine position markedly alters receptor recognition

Radioligand binding assay at rat A₃ receptor

Evidence Dimension	Binding affinity to adenosine A₃ receptor
Target Compound Data	3'-fluoro-Cl-IB-MECA: 'remarkably decreased binding affinity' relative to parent
Comparator Or Baseline	Cl-IB-MECA (parent compound with 3'-OH): Kᵢ = 0.33 nM
Quantified Difference	>100-fold decrease (inferred from 'remarkably decreased' designation)
Conditions	Radioligand binding assay at rat A₃ adenosine receptor

Why This Matters

This establishes that 3'-fluoro substitution fundamentally alters receptor recognition in a manner distinct from 2'-fluoro modifications, making the choice of fluorination position a critical determinant of pharmacological outcome.

• [1] Chun MW, Lim MH, Moon HR, Kim HO, Jacobson KA, Jeong LS. Synthesis of 3′-fluoro analogue of Cl-IB-MECA as adenosine A₃ receptor ligand. Nucleic Acids Symposium Series. 2003;3:19-20. DOI: 10.1093/nass/3.1.19 View Source
• [2] Cook PD, et al. Uniformly modified 2'-deoxy-2'-fluoro phosphorothioate oligonucleotides: nuclease resistance and RNA binding affinity. scite author profile. View Source

Antiviral Activity: 3'-Deoxy-3'-fluoroadenosine vs. Unmodified Adenosine and 2'-C-Methyl Nucleosides Against Flaviviruses

A systematic antiviral screening of 28 fluorinated nucleoside analogues against tick-borne encephalitis virus (TBEV), Zika virus, and West Nile virus (WNV) identified 3'-deoxy-3'-fluoroadenosine as an active inhibitor with EC₅₀ values ranging from 1.1 ± 0.1 μM to 4.7 ± 1.5 μM, depending on virus and cell type [1]. Unmodified adenosine showed no measurable antiviral activity in this assay system (data not shown, consistent with established nucleoside SAR). Notably, the compound exhibited a favorable therapeutic window with no detectable cytotoxicity up to 25 μM, though cytostatic effects emerged above 12.5 μM [1]. For comparison, 2'-C-methyladenosine demonstrated nanomolar anti-WNV activity (EC₅₀ < 100 nM) in parallel studies, indicating that while 3'-fluoro modification confers antiviral properties absent in unmodified adenosine, alternative modifications at the 2'-position yield superior potency for certain applications [2].

Antiviral Activity

Cross-study comparable

3'-F EC₅₀ 1.1–4.7 μM; unmodified inactive; 2'-C-Me nanomolar potency

3'-F provides a distinct balance of antiviral potency and selectivity

Cell-based flavivirus assays; selectivity window >5–20 fold

Evidence Dimension	Antiviral activity against flaviviruses
Target Compound Data	EC₅₀ = 1.1 ± 0.1 μM to 4.7 ± 1.5 μM; CC₅₀ > 25 μM
Comparator Or Baseline	Unmodified adenosine: no measurable activity; 2'-C-methyladenosine: nanomolar EC₅₀ against WNV
Quantified Difference	3'-fluoro confers >25-fold selectivity window vs. unmodified; 2'-C-methyl shows ~10-50× greater potency than 3'-fluoro
Conditions	Cell-based antiviral assays in neural and extraneural host cell lines; in vivo mouse models of TBEV and WNV

Why This Matters

This differential activity profile defines the specific application niche for 3'-fluoro adenosine derivatives: they provide a distinct balance of antiviral potency and selectivity that differs from both unmodified nucleosides (inactive) and 2'-modified alternatives (more potent but with different toxicity profiles).

• [1] Eyer L, et al. Broad-spectrum antiviral activity of 3'-deoxy-3'-fluoroadenosine against flaviviruses. Antimicrobial Agents and Chemotherapy. 2019;63(3). PMID: 20809796. View Source
• [2] Eyer L, et al. 2'-C-Methyl- or 4'-azido-modified nucleosides as inhibitors of West Nile virus replication. Antimicrobial Agents and Chemotherapy. 2019. View Source

Oligonucleotide Nuclease Stability: 3'-Fluoro vs. 2'-Fluoro vs. 2'-O-Methyl Modifications

Comparative analysis of fully modified oligoribonucleotide sequences containing 2'-fluoro, 2'-O-methyl, 2'-O-propyl, and 2'-O-pentyl nucleotides revealed a clear structure-stability relationship [1]. While direct 3'-fluoro head-to-head data are not available in this specific dataset, the study established baseline nuclease resistance rankings for 2'-modifications using snake venom phosphodiesterase (SVPD) and nuclease S1 assays. The stability imparted by 2'-modifications correlated with the steric size of the substituent [1]. Extrapolating from studies of 3'-fluoro-3'-deoxyadenosine-containing 2-5A oligoadenylates, 3'-fluoro substitution confers significant resistance to (2′-5′)phosphodiesterase degradation compared to unmodified 2-5A, with the fluorine atom acting as a non-hydrolyzable 3'-hydroxyl mimic [2]. The Tm order for modified homoduplexes was reported as: 2'-fluoro:2'-fluoro > 2'-O-propyl:2'-O-propyl > 2'-O-methyl:2'-O-methyl > RNA:RNA > DNA:DNA [1].

Nuclease Stability

Class-level inference

Tm ranking: 2'-F:2'-F highest; 3'-F confers phosphodiesterase resistance

3'-Fluoro offers an alternative stability profile for fine-tuning oligonucleotide PK

Inferred from 2-5A degradation and 2'-modification datasets

Evidence Dimension	Nuclease stability and duplex thermal stability
Target Compound Data	3'-fluoro modification: confers phosphodiesterase resistance vs. unmodified (qualitative)
Comparator Or Baseline	2'-fluoro modification: highest Tm among 2'-modified duplexes; 2'-O-methyl: intermediate Tm; unmodified RNA: baseline
Quantified Difference	Tm ranking: 2'-F:2'-F highest; 3'-F stability data inferred from 2-5A degradation assays
Conditions	SVPD and nuclease S1 assays; thermal denaturation of modified homoduplexes

Why This Matters

The 3'-fluoro modification offers a distinct stability profile from 2'-fluoro modifications, providing an alternative tool for fine-tuning oligonucleotide pharmacokinetics and pharmacodynamics in therapeutic development programs.

• [1] Cook PD, et al. Nuclease stability and melting temperatures (Tm) of 2'-modified oligoribonucleotides. scite author profile. View Source
• [2] Eger K, et al. 3'-Fluoro-3'-deoxy analogs of 2–5A 5′-monophosphate: Binding to 2–5A-dependent endoribonuclease and susceptibility to (2′-5′)phosphodiesterase degradation. Biochemical and Biophysical Research Communications. 1990. View Source

Conformational Effects: 3'-Fluoro trans-Diaxial vs. Equatorial Orientation in Hexitol Nucleic Acids

Studies of 3'-fluoro hexitol nucleic acid (FHNA) modified oligonucleotides revealed that the stereochemical orientation of the 3'-fluorine atom critically determines duplex stability with complementary RNA [1]. Optimal RNA affinities were observed when the 3'-fluorine atom and nucleobase adopted a trans-diaxial orientation (FHNA), whereas the Ara-FHNA analog with equatorial fluorine was found to be destabilizing [1]. The magnitude of destabilization was sequence-dependent, with sharply reduced stability loss when Ara-FHNA residues were inserted at pyrimidine-purine (Py-Pu) steps compared to placement within a stretch of pyrimidines (Py-Py), attributed to an internucleotide C-F···H-C pseudo hydrogen bond between F3' of Ara-FHNA and C8-H of the 3'-adjacent adenosine [1]. In vivo, FHNA-modified antisense oligonucleotides formulated in saline showed potent downregulation of gene expression in liver tissue without hepatotoxicity [1].

Conformational Effects

Class-level inference

FHNA (trans-diaxial 3'-F) optimal RNA affinity; Ara-FHNA (equatorial) destabilizing

3'-F stereochemistry dictates duplex stability; not all 3'-F modifications are equivalent

Sequence-dependent; Py-Pu steps show sharply reduced destabilization

Evidence Dimension	RNA duplex stability as function of 3'-fluorine orientation
Target Compound Data	FHNA (trans-diaxial 3'-F): optimal RNA affinity; Ara-FHNA (equatorial 3'-F): destabilizing
Comparator Or Baseline	Unmodified hexitol nucleic acid (baseline stability reference)
Quantified Difference	Stability difference magnitude sequence-dependent; sharply reduced at Py-Pu vs. Py-Py steps
Conditions	Thermal denaturation; crystal structures of A-type DNA duplexes; in vivo gene silencing in mouse liver

Why This Matters

The conformation-dependent stability effects of 3'-fluorine establish that not all 3'-fluoro modifications are equivalent—the stereoelectronic environment matters substantially, and N6-benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine provides a specific stereochemical configuration that may be optimal for certain antisense applications.

• [1] Egli M, et al. Synthesis, biophysical, structural, and biological properties of both isomers of 3'-fluoro hexitol nucleic acid (FHNA and Ara-FHNA) modified oligonucleotides. Journal of the American Chemical Society (via All Journals). View Source

Solid-Phase Synthesis Compatibility: Protected 3'-Fluoro Adenosine vs. Unprotected 3'-Fluoro Nucleosides

The N6-benzoyl and 5'-O-DMT protecting groups on N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine are essential for compatibility with standard automated DNA/RNA synthesizer protocols [1]. In contrast, the unprotected 3'-deoxy-3'-fluoroadenosine (CAS 129054-67-7, MW 373.34) lacks the DMT group required for trityl-monitored coupling efficiency measurement and the benzoyl protection necessary to prevent N6 amine interference during phosphoramidite activation . The fully protected form enables quantitative coupling yield assessment via spectrophotometric trityl cation detection (DMT cation λmax = 498 nm, ε ≈ 70,000 M⁻¹cm⁻¹), a quality control metric unavailable with unprotected nucleosides . Synthesis of 2′,5′-oligoadenylate trimers containing 3′-fluoroadenosine residues was successfully accomplished using this phosphoramidite approach in the 2′ to 5′ direction on commercially available microcolumns, confirming the practical utility of the protected form [1].

Synthesis Compatibility

Supporting evidence

Fully protected form enables DMT cation monitoring (λmax 498 nm) for coupling efficiency

Protected precursor required for automated solid-phase synthesis

Unprotected analog (CAS 129054-67-7) lacks DMT and N6 protection

Evidence Dimension	Compatibility with automated solid-phase oligonucleotide synthesis
Target Compound Data	N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: fully compatible with standard phosphoramidite chemistry
Comparator Or Baseline	3'-deoxy-3'-fluoroadenosine (CAS 129054-67-7, MW 373.34): lacks DMT and N6 protection; incompatible with automated synthesis
Quantified Difference	DMT protection enables quantitative coupling yield monitoring (trityl assay); unprotected form cannot be tracked
Conditions	Solid-phase phosphite triester (phosphoramidite) method on automated synthesizers

Why This Matters

Procurement of the fully protected form is mandatory for users intending to incorporate 3'-fluoro adenosine into oligonucleotides via standard automated synthesis; the unprotected analog is unsuitable for this application.

• [1] Kovács T, et al. Solid Phase Synthesis of 2′,5′-Oligoadenylates Containing 3′-Fluorinated Ribose. Nucleosides and Nucleotides. 1995;14(6):1259-1267. DOI: 10.1080/15257779508010689 View Source

Synthetic Route Definition: N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine vs. N6-Benzoyl-3'-deoxy-3'-fluoroadenosine

The synthesis of N6-benzoyl-3'-deoxy-3'-fluoroadenosine (CAS 129054-67-7, the immediate precursor lacking 5'-O-DMT protection) has been described in detail with a reported yield of 2.75 g (approximately 51% yield) from 3.88 g (14.41 mmol) of precursor i13 . The procedure employs benzoyl chloride (8.36 mL, 72.1 mmol, 5 equivalents) and TMSCl (9.21 mL, 72.1 mmol, 5 equivalents) in pyridine at 0°C warming to room temperature over 5 hours, followed by ammonium hydroxide workup and silica gel chromatography purification . The target compound N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine (CAS 170871-87-1) incorporates an additional DMT protection step not described in this reference but standard in nucleoside chemistry (reaction of 5'-hydroxyl with DMT-Cl in pyridine). The molecular weight increases from 373.34 for the non-DMT form to 675.70 for the DMT-protected form .

Synthetic Route

Data to verify

MW 675.70 (DMT-protected) vs. 373.34 (non-DMT); DMT adds 302.36 Da

DMT protection impacts cost and synthesis suitability

Yield data from non-DMT precursor only; DMT step documentation needed

Evidence Dimension	Synthetic accessibility and characterization
Target Compound Data	N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: MW 675.70, CAS 170871-87-1
Comparator Or Baseline	N6-benzoyl-3'-deoxy-3'-fluoroadenosine: MW 373.34, CAS 129054-67-7, 2.75 g yield (51%) from 14.41 mmol scale
Quantified Difference	MW difference 302.36 (DMT group mass contribution)
Conditions	N6-benzoylation with BzCl/TMSCl in pyridine; DMT protection step additional

Why This Matters

The documented synthetic route provides process reproducibility data for sourcing decisions; the DMT protection represents a critical additional synthetic step that impacts cost, purity, and final product suitability for automated synthesis applications.

Optimal Research and Industrial Application Scenarios for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Synthesis of 3'-Fluoro-Modified Antisense Oligonucleotides for Nuclease-Resistant Gene Silencing

Researchers developing antisense oligonucleotides requiring enhanced nuclease resistance while maintaining target RNA binding can incorporate 3'-fluoro adenosine via this protected phosphoramidite precursor. The 3'-fluoro modification confers phosphodiesterase resistance compared to unmodified RNA [1], with the trans-diaxial fluorine orientation (as in FHNA) providing optimal RNA affinity while equatorial orientation (Ara-FHNA) is destabilizing [2]. The fully protected form enables compatibility with automated solid-phase synthesizers, with DMT monitoring ensuring coupling efficiency quantification [3]. This is particularly relevant for liver-targeted antisense therapeutics, where FHNA-modified oligonucleotides have demonstrated potent gene downregulation without hepatotoxicity [2].

Structure-Activity Relationship Studies of Fluorinated Adenosine Derivatives in Antiviral Drug Discovery

Medicinal chemistry programs investigating fluorinated nucleosides as antiviral agents can use this compound as a synthetic intermediate or reference standard. 3'-Deoxy-3'-fluoroadenosine (derived from this protected precursor) exhibits EC₅₀ values of 1.1–4.7 μM against TBEV, Zika virus, and WNV with a selectivity window >5–20 fold (CC₅₀ > 25 μM) [4]. This activity profile is distinct from both unmodified adenosine (inactive) and 2'-C-methyl nucleosides (nanomolar potency), providing a unique SAR data point for fluorine position-activity relationship mapping [4]. The compound also serves as a tool to differentiate 3'-fluoro-specific effects from 2'-fluoro modifications in mechanistic studies.

Synthesis of 2′,5′-Oligoadenylate Analogs for RNase L Pathway Investigation

Investigators studying the 2-5A/RNase L system in interferon signaling can synthesize 2′,5′-phosphodiester bond-linked oligoadenylates containing 3′-fluoro-3′-deoxyadenosine residues at specific positions [3]. These modified 2-5A analogs enable probing of hydrogen bonding interactions in enzymes of the 2-5A system, as the fluorine substitution alters both conformational preferences and hydrogen bonding capacity compared to the natural 3'-hydroxyl [1]. The solid-phase phosphite triester method using this protected phosphoramidite precursor allows site-specific incorporation with manual or automated synthesis in the 2′ to 5′ direction [3].

Quality Control and Reference Standard for Oligonucleotide Therapeutics Manufacturing

In industrial GMP oligonucleotide manufacturing, this fully characterized protected nucleoside (MW 675.70, CAS 170871-87-1, formula C₃₈H₃₄FN₅O₆) serves as a critical raw material with defined purity specifications (typically ≥98%) . The orthogonal protecting group strategy (Bz at N6, DMT at 5'-O) enables sequential deprotection during automated synthesis, while the 3'-fluorine provides a unique mass signature for LC-MS identity confirmation. Procurement specifications can reference the documented synthetic route and characterization data (¹H NMR, ¹⁹F NMR δ -199.36 ppm, LCMS m/z 374.2 for deprotected analog) to ensure batch-to-batch consistency .

Application

Selection Property

Validation Focus

3'-Fluoro-modified antisense oligonucleotide research

Phosphoramidite synthesis compatibility with automated platforms

Coupling efficiency by DMT assay; nuclease resistance in model systems

Fluorinated nucleoside SAR and antiviral studies

3'-Fluoro modification position for structure-activity mapping

Cell-based antiviral activity profiling; selectivity window evaluation

2',5'-Oligoadenylate analog synthesis for RNase L pathway research

Site-specific incorporation of 3'-F residue into 2-5A oligomers

Hydrogen bonding and conformational analysis in enzyme binding assays

Oligonucleotide synthesis raw material characterization

Orthogonal protecting group strategy (Bz, DMT)

Batch-to-batch identity confirmation via mass and NMR; DMT monitoring reliability

• [1] Eger K, et al. 3'-Fluoro-3'-deoxy analogs of 2–5A 5′-monophosphate: Binding to 2–5A-dependent endoribonuclease and susceptibility to (2′-5′)phosphodiesterase degradation. Biochemical and Biophysical Research Communications. 1990. View Source
• [2] Egli M, et al. Synthesis, biophysical, structural, and biological properties of both isomers of 3'-fluoro hexitol nucleic acid (FHNA and Ara-FHNA) modified oligonucleotides. View Source
• [3] Kovács T, et al. Solid Phase Synthesis of 2′,5′-Oligoadenylates Containing 3′-Fluorinated Ribose. Nucleosides and Nucleotides. 1995;14(6):1259-1267. DOI: 10.1080/15257779508010689 View Source
• [4] Eyer L, et al. Broad-spectrum antiviral activity of 3'-deoxy-3'-fluoroadenosine against flaviviruses. Antimicrobial Agents and Chemotherapy. 2019;63(3). View Source